Cas no 4138-27-6 (1-Methylpiperidine-3-carboxamide)
4138-27-6 structure
1-Methylpiperidine-3-carboxamide Properties
Names and Identifiers
-
- 1-Methylpiperidine-3-carboxamide
- 1-METHYL-3-PIPERIDINECARBOXAMIDE
- 3-Piperidinecarboxamide,1-methyl-
- FT-0691131
- SB41983
- AMY2429
- AKOS006220467
- CS-0332372
- MFCD16619685
- DTXSID10331352
- 4138-27-6
- LS-10988
- SCHEMBL735137
- 1-Methyl-3-piperidinecarboxamide #
- JCMBUJZAIZUVKK-UHFFFAOYSA-N
- A898272
- DB-329003
- ALBB-030667
- G74762
- +Expand
-
- MFCD16619685
- JCMBUJZAIZUVKK-UHFFFAOYSA-N
- InChI=1S/C7H14N2O/c1-9-4-2-3-6(5-9)7(8)10/h6H,2-5H2,1H3,(H2,8,10)
- CN1CCCC(C(N)=O)C1
Computed Properties
- 142.11072
- 1
- 3
- 1
- 142.110613074g/mol
- 10
- 136
- 0
- 0
- 1
- 0
- 0
- 1
- -0.4
- 3
- 0
- 46.3Ų
Experimental Properties
- 46.33
1-Methylpiperidine-3-carboxamide Price
1-Methylpiperidine-3-carboxamide Related Literature
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Yuan Zhao,Guanxiong Chen,Zhuchen Tao,Chunyu Zhang,Yanwu Zhu RSC Adv., 2014,4, 26535-26542
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3. A comprehensive review on the fabrication, modification and applications of Na3V2(PO4)2F3 cathodesLin Zhu,Hong Wang,Dan Sun,Yougen Tang,Haiyan Wang J. Mater. Chem. A, 2020,8, 21387-21407
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Mihaela C. Stefan,Mahesh P. Bhatt,Prakash Sista,Harsha D. Magurudeniya Polym. Chem., 2012,3, 1693-1701
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Xiaojing Wang,Xueping Chen,Yinxian Peng,Jianming Pan RSC Adv., 2019,9, 7228-7237
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Brian J. Kraft,Jeffrey M. Zaleski New J. Chem., 2001,25, 1281-1289
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Jianlin Pu,Chang Liu,Bin Wang,Pei Liu,Yanzi Jin,Jiucun Chen Analyst, 2021,146, 1032-1039
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Vadavanath Prabhakaran Vineetha,Seetharaman Girija,Rema Sreenivasan Soumya,Kozhiparambil Gopalan Raghu Food Funct., 2014,5, 502-511
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E. Peris-García,M. T. Ubeda-Torres,M. J. Ruiz-Angel,M. C. García-Alvarez-Coque Anal. Methods, 2016,8, 3941-3952
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4138-27-6)1-Methylpiperidine-3-carboxamide
99%
1g
371.0